
An In-depth Technical Guide to 3-Bromo-4-
methoxycinnamic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Bromo-4-methoxycinnamic acid

Cat. No.: B136224 Get Quote

This technical guide provides a comprehensive overview of 3-Bromo-4-methoxycinnamic
acid, a substituted cinnamic acid derivative. The information is intended for researchers,

scientists, and professionals in the field of drug development and organic synthesis. This

document covers the compound's chemical structure, physicochemical properties, synthesis,

and a review of the biological activities of its derivatives.

Chemical Structure and Properties
3-Bromo-4-methoxycinnamic acid is a cinnamic acid derivative with a bromine atom at the

C3 position and a methoxy group at the C4 position of the phenyl ring. Its chemical structure is

depicted below:

IUPAC Name: (E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoic acid CAS Number: 1080-07-5[1]

[2][3][4][5] Molecular Formula: C₁₀H₉BrO₃[5] Molecular Weight: 257.08 g/mol [3]

The physicochemical properties of 3-Bromo-4-methoxycinnamic acid are summarized in the

table below.
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Property Value Reference

Melting Point 241-243 °C [3]

Appearance White powder [1]

Purity 99% [1]

Density (Predicted) 1.555 ± 0.06 g/cm³ [3]

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) spectroscopy data is crucial for the structural elucidation

of 3-Bromo-4-methoxycinnamic acid.

¹H NMR (DMSO-d₆, 400 MHz) δ:

12.29 (1H, br s, COOH)

7.96 (1H, d, J = 2.1 Hz)

7.70 (1H, dd, J = 8.6, 2.1 Hz)

7.51 (1H, d, J = 16.0 Hz)

7.14 (1H, d, J = 8.6 Hz)

6.46 (1H, d, J = 16.0 Hz)

3.89 (3H, s)[6]

¹³C NMR (DMSO-d₆, 100 MHz) δ:

167.6

156.7

142.3

132.5
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129.3

128.4

118.1

112.7

111.2

56.5[6]

Experimental Protocols
Synthesis of 3-Bromo-4-methoxycinnamic acid
A documented method for the synthesis of (E)-3-(3-bromo-4-methoxyphenyl)acrylic acid

involves the hydrolysis of its corresponding ethyl ester.[6]

Materials:

Ethyl (E)-3-(3-bromo-4-methoxyphenyl)acrylate

Ethanol (EtOH)

1N Sodium Hydroxide (NaOH) solution

10% Hydrochloric Acid (HCl) solution

Ethyl Acetate (EtOAc)

Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

Dissolve Ethyl (E)-3-(3-bromo-4-methoxyphenyl)acrylate in ethanol.

Add 1N NaOH solution to the mixture.

Heat the reaction mixture at reflux under a nitrogen atmosphere for 4 hours.
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After cooling, remove the ethanol under reduced pressure.

Wash the remaining aqueous layer with ethyl acetate.

Acidify the aqueous layer with 10% HCl.

Extract the resulting precipitate with ethyl acetate.

Combine the organic layers, dry with anhydrous MgSO₄, and remove the solvent under

reduced pressure to yield the product as a white solid.[6]

Ethyl (E)-3-(3-bromo-4-
methoxyphenyl)acrylate

Hydrolysis
(1N NaOH, EtOH, Reflux)

Acidification
(10% HCl)

Extraction
(EtOAc)

Drying
(MgSO4) 3-Bromo-4-methoxycinnamic acid

Click to download full resolution via product page

Synthesis workflow for 3-Bromo-4-methoxycinnamic acid.

Biological Activity of Derivatives
While there is limited publicly available information on the biological activity of 3-Bromo-4-
methoxycinnamic acid itself, several studies have explored the therapeutic potential of its

derivatives. These studies provide valuable insights into the structure-activity relationships and

potential applications of this chemical scaffold.

Antimicrobial and Antibiotic Enhancing Activity
Bis-cinnamido-polyamines derived from 3-bromo-4-methoxycinnamic acid have been

synthesized and evaluated for their antimicrobial properties. These compounds have

demonstrated intrinsic activity against Staphylococcus aureus, methicillin-resistant S. aureus

(MRSA), and the fungus Cryptococcus neoformans. The presence of the bromine atom on the

cinnamic acid moiety was found to be important for this activity.[6][7]

Antiparasitic and Antifungal Activity
Synthetic N-acylpyrrolidone and -piperidone derivatives of 3-bromo-4-methoxycinnamic acid
have been investigated for their activity against Leishmania major and Toxoplasma gondii
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parasites. The bromo-substituted compounds showed strong activity against L. major

promastigotes and high activity against T. gondii parasites.[8][9] Some derivatives also

exhibited antifungal activity against Madurella mycetomatis.[8][9]

The following diagram illustrates the general approach of deriving biologically active

compounds from 3-Bromo-4-methoxycinnamic acid.

Derivative Classes

Observed Biological Activities

3-Bromo-4-methoxycinnamic acid

Bis-Cinnamido-Polyamines

Derivatization

N-acylpiperidones

Derivatization

N-acylpyrrolidones

Derivatization

Antimicrobial
(S. aureus, MRSA, C. neoformans)

Antiparasitic
(L. major, T. gondii)

Antifungal
(M. mycetomatis)

Click to download full resolution via product page

Derivatization of 3-Bromo-4-methoxycinnamic acid and observed biological activities.

Conclusion
3-Bromo-4-methoxycinnamic acid is a well-characterized compound with established

physicochemical properties and a defined synthetic route. While direct biological activity data

for this specific molecule is scarce in the public domain, its derivatives have shown significant

promise as antimicrobial, antiparasitic, and antifungal agents. This suggests that the 3-bromo-

4-methoxycinnamoyl scaffold is a valuable starting point for the development of new

therapeutic agents. Further research into the biological effects of the parent acid and the
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synthesis of a broader range of derivatives is warranted to fully explore the potential of this

chemical class.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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